Cas no 36568-17-9 (4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate)

4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate structure
36568-17-9 structure
Product Name:4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate
CAS No:36568-17-9
MF:C24H26O4
MW:378.460847377777
CID:921445
PubChem ID:54602316
Update Time:2025-04-19

4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate
    • 1,4-Butylen-p-methylcinnamat
    • NSC-102334
    • DTXSID10713316
    • 4-{[(2E)-3-(4-Methylphenyl)prop-2-enoyl]oxy}butyl (2Z)-3-(4-methylphenyl)prop-2-enoate
    • 36568-17-9
    • NSC102334
    • Inchi: 1S/C24H26O4/c1-19-5-9-21(10-6-19)13-15-23(25)27-17-3-4-18-28-24(26)16-14-22-11-7-20(2)8-12-22/h5-16H,3-4,17-18H2,1-2H3/b15-13-,16-14+
    • InChI Key: DDVVHQDKZTUZSV-VCFJNTAESA-N
    • SMILES: O(C(/C=C\C1C=CC(C)=CC=1)=O)CCCCOC(/C=C/C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 378.18300
  • Monoisotopic Mass: 378.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 4.89660
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